Cas no 2172464-73-0 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazole-3-amidopyridine-3-carboxylic acid)

• Product Name: 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazole-3-amidopyridine-3-carboxylic acid
• CAS No: 2172464-73-0
• MF: C₂₄H₁₇N₅O₆
• MW: 471.421684980392
• CID: 6286605
• PubChem ID: 165815759
• Update Time: 2025-11-03

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazole-3-amidopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazole-3-amidopyridine-3-carboxylic acid
• EN300-1481436
• 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,5-oxadiazole-3-amido]pyridine-3-carboxylic acid
• 2172464-73-0

• Inchi： 1S/C24H17N5O6/c30-22(26-14-9-13(23(31)32)10-25-11-14)20-21(29-35-28-20)27-24(33)34-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19H,12H2,(H,26,30)(H,31,32)(H,27,29,33)
• InChI Key： XNDMEDKORGGPOR-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(NC2C=NC=C(C(=O)O)C=2)=O)=NON=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 471.11788328g/mol
• Monoisotopic Mass: 471.11788328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 157Ų

Additional information on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazole-3-amidopyridine-3-carboxylic acid

Recent Advances in the Study of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazole-3-amidopyridine-3-carboxylic Acid (CAS: 2172464-73-0)

The compound 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazole-3-amidopyridine-3-carboxylic acid (CAS: 2172464-73-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxadiazole and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel inhibitors and probes for biological targets. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic relevance.

One of the key advancements in the study of this compound is its application in the design of small-molecule inhibitors targeting specific enzymes involved in disease pathways. Researchers have successfully utilized the Fmoc-protected amino group (9H-fluoren-9-yl)methoxycarbonyl}amino) to enhance the compound's stability and bioavailability, making it a suitable candidate for further drug development. The oxadiazole ring, known for its electron-withdrawing properties, contributes to the molecule's ability to interact with biological targets, while the pyridine-3-carboxylic acid moiety offers additional binding sites for molecular interactions.

Recent publications have highlighted the compound's role in modulating protein-protein interactions (PPIs), a challenging yet highly sought-after target in drug discovery. For instance, a 2023 study demonstrated that derivatives of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazole-3-amidopyridine-3-carboxylic acid could effectively disrupt the interaction between two oncogenic proteins, leading to reduced tumor growth in preclinical models. This finding underscores the compound's potential as a lead structure for anticancer therapeutics.

In addition to its therapeutic applications, the compound has also been explored as a versatile building block in chemical biology. Its modular structure allows for facile modification, enabling researchers to tailor its properties for specific applications. For example, recent work has shown that the introduction of various substituents at the amidopyridine position can significantly alter the compound's binding affinity and selectivity, opening new avenues for the development of targeted probes and diagnostics.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of this compound. Current research efforts are focused on addressing issues such as metabolic stability, solubility, and off-target effects. Advanced computational modeling and high-throughput screening techniques are being employed to identify optimal derivatives with improved therapeutic profiles.

In conclusion, 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazole-3-amidopyridine-3-carboxylic acid (CAS: 2172464-73-0) represents a promising scaffold in medicinal chemistry and chemical biology. Its unique structural features and versatile applications make it a valuable tool for both basic research and drug discovery. Continued exploration of its derivatives and mechanisms of action is expected to yield further breakthroughs in the coming years.